Cas no 1693-37-4 (4-Propionamidophenol)

• Product Name: 4-Propionamidophenol
• CAS No: 1693-37-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD00791257
• CID: 165728
• PubChem ID: 74325
• Update Time: 2025-09-18

4-Propionamidophenol Chemical and Physical Properties

Names and Identifiers

• N-(4-Hydroxyphenyl)propionamide
• ACETAMINOPHEN IMPURITY B
• 4-Propionamidophenol
• 4-Propionamidophenol (Acetaminophen Impurity B)
• 4-PROPIONAMIDOPHENOL, ACETAMINOPHEN IMPURITY B
• N-(4-hydroxyphenyl)Propanamide
• N-(4-Hydroxyphenyl)-propionamide
• Propanamide,N-(4-hydroxyphenyl)-
• N-Propionyl-p-aminophenol
• N-(p-Hydroxyphenyl)propionamide
• Parapropamol
• Parapropanol
• Solvodol
• p-Hydroxypropionanilide
• p-Propionamidophenol
• ACETAMINOPHENE IMP B
• ParacetaMol IMpurity B
• 4'-Hydroxypropionanilid
• 392
• AKOS BBB
• 4'-Hydroxypropionanilide
• 1693-37-4
• SB76322
• CS-0111414
• n-Propionylparacetamol
• CHEMBL440135
• UNII-I729P6N0P7
• SCHEMBL1064972
• N-(4-Hydroxyphenyl)propanamide, AldrichCPR
• N-(4-Hydroxyphenyl)propanamide #
• I729P6N0P7
• Parapropamolum [INN-Latin]
• BS-16007
• Parapropamolo
• CAS-1693-37-4
• SY139358
• DTXSID7046419
• SR-01000944893
• FT-0633777
• NCGC00164532-01
• EINECS 216-894-2
• Propanamide, N-(4-hydroxyphenyl)-
• AKOS000319567
• A899402
• Z223656304
• Parapropamolum
• NCGC00164532-02
• Parapropamolo [DCIT]
• A51184
• PARACETAMOL IMPURITY B [EP IMPURITY]
• N-(4-Hydroxyphenyl)propanamide (N-Propionyl-4-aminophenol)
• PARAPROPAMOL [INN]
• N-(4-Hydroxy-phenyl)-propionamide
• BCP10463
• EN300-104019
• SSMYTAQHMUHRSK-UHFFFAOYSA-N
• HY-135326
• N-Propionyl-4-aminophenol
• NS00025556
• Tox21_112163
• SR-01000944893-1
• Q27280524
• Parapropamol [INN:DCF]
• Tox21_112163_1
• J-010528
• DTXCID5026419
• MFCD00791257
• AKOS BBB/392
• DB-064734
• Parapropamolum (INN-Latin)
• PARACETAMOL IMPURITY B (EP IMPURITY)
• STL066605
• para-hydroxypropionanilide

• MDL： MFCD00791257
• Inchi： 1S/C9H11NO2/c1-2-9(12)10-7-3-5-8(11)6-4-7/h3-6,11H,2H2,1H3,(H,10,12)
• InChI Key： SSMYTAQHMUHRSK-UHFFFAOYSA-N
• SMILES： O=C(CC)NC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 165.07900
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• Color/Form: 淡紫色固体
• Density: 1.201
• Melting Point: 173 ºC
• Boiling Point: 389.9±25.0 °C at 760 mmHg
• Flash Point: 189.6±23.2 °C
• Refractive Index: 1.6
• PSA: 49.33000
• LogP: 1.81370
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Propionamidophenol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides